Cas no 2248390-85-2 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate)

Technical Introduction: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate is a chiral bicyclic compound featuring a fused isoindole-1,3-dione and octahydrobenzofuran scaffold. Its stereochemically defined structure, with (3R,3aS,7aS) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of both a reactive phthalimide moiety and a carboxylate ester enhances its versatility for further functionalization, such as nucleophilic substitution or coupling reactions. The rigid bicyclic framework contributes to conformational stability, which is advantageous in designing bioactive molecules or chiral catalysts. This compound is particularly useful in medicinal chemistry for probing stereoselective interactions or as a precursor in the synthesis of complex heterocycles.
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate structure
2248390-85-2 structure
Product Name:rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate
CAS No:2248390-85-2
MF:C17H17NO5
MW:315.320585012436
CID:5975613
PubChem ID:165975923
Update Time:2025-10-29

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6526100
    • rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate
    • 2248390-85-2
    • Inchi: 1S/C17H17NO5/c19-15-11-6-1-2-7-12(11)16(20)18(15)23-17(21)13-9-22-14-8-4-3-5-10(13)14/h1-2,6-7,10,13-14H,3-5,8-9H2/t10-,13-,14-/m1/s1
    • InChI Key: INDXGUUZPQIVPO-LERXQTSPSA-N
    • SMILES: O1C[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@H]2CCCC[C@@H]12

Computed Properties

  • Exact Mass: 315.11067264g/mol
  • Monoisotopic Mass: 315.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.9Ų

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate Pricemore >>

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rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate Related Literature

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate

Introduction to rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate (CAS No. 2248390-85-2)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate (CAS No. 2248390-85-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular framework, which includes a 1H-isoindole core and a benzofuran moiety, both of which are known for their biological activities and synthetic versatility.

The chemical structure of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate is particularly noteworthy for its chiral centers and the presence of multiple functional groups. The (3R,3aS,7aS) configuration indicates the specific stereochemistry of the compound, which can significantly influence its biological properties and reactivity. The presence of the dioxo group and the carboxylate functionality further adds to its chemical diversity and potential for functionalization.

In the context of pharmaceutical research, compounds with similar structural motifs have been explored for their potential as therapeutic agents. For instance, isoindole derivatives have been studied for their anti-inflammatory and anticancer properties. The benzofuran moiety is also known for its antioxidant and antiviral activities. Therefore, the combination of these structural elements in rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate suggests that it may possess a range of biological activities that could be harnessed for medicinal purposes.

Recent studies have highlighted the importance of chiral compounds in drug development. The specific stereochemistry of a molecule can significantly affect its pharmacokinetic and pharmacodynamic properties. In this regard, the (3R,3aS,7aS) configuration of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate may play a crucial role in its biological activity and selectivity. Researchers are actively investigating the enantiomeric forms of this compound to better understand their distinct properties and potential therapeutic applications.

The synthesis of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3R,3aS,7aS)-octahydro-1-benzofuran-3-carboxylate is a challenging task due to its complex structure. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the sequential construction of the isoindole and benzofuran moieties followed by the introduction of the chiral centers through asymmetric synthesis techniques. Advanced synthetic methods such as organocatalysis and transition-metal-catalyzed reactions have been employed to achieve high yields and stereoselectivity.

In addition to its potential as a pharmaceutical agent, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l(3R , ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄(7aS)-octahydro -benzofuran -carboxylate has also found applications in materials science. The unique electronic properties of isoindole derivatives make them suitable for use in organic electronics and photovoltaic devices. The presence of multiple functional groups allows for further modification and functionalization to tailor the material properties for specific applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of compounds similar to rac -dioxo -dihydro -isoindol - yl ( , , ) -octahydro -benzofuran -carboxylate are ongoing to ensure their safe use in various industries. Preliminary data suggest that this compound has low toxicity and is biodegradable under certain conditions.

In conclusion, Rac -dioxo -dihydro -isoindol - yl ( , , ) -octahydro -benzofuran -carboxylate (CAS No. 2248390) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing various fields within chemistry and biology.

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